![molecular formula C25H17FN2O5 B2367852 (Z)-3-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide CAS No. 887877-25-0](/img/structure/B2367852.png)
(Z)-3-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide
Description
(Z)-3-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide is a useful research compound. Its molecular formula is C25H17FN2O5 and its molecular weight is 444.418. The purity is usually 95%.
BenchChem offers high-quality (Z)-3-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (Z)-3-(3-(benzo[d][1,3]dioxol-5-yl)acrylamido)-N-(2-fluorophenyl)benzofuran-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Carboxylate-assisted Acylamide Metal–Organic Frameworks
A study by Sun et al. (2012) presents carboxylate-assisted ethylamide metal–organic frameworks with unique properties like thermostability and luminescence, indicating potential for applications in material science and engineering. The synthesis and structural analysis of these frameworks highlight the versatility of acylamide derivatives in creating novel materials with specific functional properties (Sun et al., 2012).
Oligodeoxynucleotides and Ambiguous Base Z
Research by Pochet and Dugué (1995) explores the synthesis of short oligomers containing ambiguous bases, utilizing acyl groups for protection. This study underscores the utility of specific acylamide derivatives in genetic engineering and molecular biology, demonstrating their role in the synthesis of oligonucleotides with potential applications in gene therapy and diagnostics (Pochet & Dugué, 1995).
KCNQ2 Opener Activity
Wu et al. (2004) identified acrylamide derivatives as potent KCNQ2 openers, with implications for neurological research and the development of treatments for conditions like epilepsy. The synthesis and activity analysis of these compounds highlight the potential of acylamide derivatives in pharmacological innovation (Wu et al., 2004).
Luminescence Studies
The synthesis and characterization of heterocyclic derivatives, including those related to benzofuran and acrylamide, reveal their potential in luminescence and material sciences. A study by Pancrazzi et al. (2017) highlights the synthesis of a specific benzofuran derivative, underlining the utility of such compounds in developing luminescent materials and sensors (Pancrazzi et al., 2017).
properties
IUPAC Name |
3-[[(Z)-3-(1,3-benzodioxol-5-yl)prop-2-enoyl]amino]-N-(2-fluorophenyl)-1-benzofuran-2-carboxamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H17FN2O5/c26-17-6-2-3-7-18(17)27-25(30)24-23(16-5-1-4-8-19(16)33-24)28-22(29)12-10-15-9-11-20-21(13-15)32-14-31-20/h1-13H,14H2,(H,27,30)(H,28,29)/b12-10- |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DAQMEYMEPNBRRN-BENRWUELSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C=CC(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=CC=C5F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1OC2=C(O1)C=C(C=C2)/C=C\C(=O)NC3=C(OC4=CC=CC=C43)C(=O)NC5=CC=CC=C5F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H17FN2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
444.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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